Cas no 917757-05-2 (Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-)

• Product Name: Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-
• CAS No: 917757-05-2
• MF: C₇H₅ClN₄O
• MW: 196.593799352646
• CID: 785101
• PubChem ID: 136236731
• Update Time: 2025-04-19

Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-
• 2-amino-7-chloro-1H-pyrido[3,2-d]pyrimidin-4-one
• SCHEMBL4102596
• DTXSID20739244
• 2-Amino-7-chloropyrido[3,2-d]pyrimidin-4(1H)-one
• 917757-05-2

• Inchi： 1S/C7H5ClN4O/c8-3-1-4-5(10-2-3)6(13)12-7(9)11-4/h1-2H,(H3,9,11,12,13)
• InChI Key： SQTIBMOJAXTIQE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(NC(N)=NC2=C1)=O

Computed Properties

• Exact Mass: 196.0151885g/mol
• Monoisotopic Mass: 196.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines